3-Fluoro-3-methylbutanal

• Molecular Formula: C5H9FO
• Molecular Weight: 104.12 g/mol
• InChI: InChI=1S/C5H9FO/c1-5(2,6)3-4-7/h4H,3H2,1-2H3
• InChIKey: WOFWCTRGXGTDDU-UHFFFAOYSA-N

3-Fluoro-3-methylbutanal: Procurement-Grade Identity and Computed Physicochemical Profile

3-Fluoro-3-methylbutanal (CAS 1783717-87-2, molecular formula C5H9FO, molecular weight 104.12 g/mol) is a fluorinated aliphatic aldehyde building block. Its structure features a geminal fluorine atom on the tertiary carbon β to the carbonyl [1]. Computed descriptors from PubChem include an XLogP3-AA of 0.6, a topological polar surface area of 17.1 Ų, and two hydrogen-bond acceptors (the carbonyl oxygen and the fluorine atom) [1]. These properties differentiate it from non-fluorinated analogs in terms of lipophilicity and hydrogen-bonding capacity, which directly impact solvent partitioning, membrane permeability, and reactivity in downstream synthetic transformations.

Lipophilicity Tuning

Reduced logP compared to non-fluorinated analog supports fine-tuning without scaffold changes.

Hydrogen-Bond Modulation

Additional H‑bond acceptor enables polarity and solvation control in synthetic media.

Aqueous Reactivity

Geminal fluorine alters carbonyl hydration equilibrium for water-phase protocol design.

• [1] PubChem Compound Summary for CID 84647624, 3-Fluoro-3-methylbutanal. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/84647624 (accessed 2026-04-23). View Source

Why 3-Fluoro-3-methylbutanal Cannot Be Replaced by Generic Non-Fluorinated or Differentially Fluorinated Analogs

Substituting 3-fluoro-3-methylbutanal with a non-fluorinated analog such as 3-methylbutanal (isovaleraldehyde) fails because the single geminal fluorine atom fundamentally alters two critical molecular properties: lipophilicity and carbonyl electrophilicity. The electron-withdrawing effect of fluorine polarizes the C–F bond and, through inductive transmission, renders the carbonyl carbon more susceptible to nucleophilic attack while simultaneously increasing the equilibrium constant for hydrate formation [1]. These electronic perturbations cannot be replicated by the parent hydrocarbon or by chloro-substituted analogs, which exhibit different electronegativity and steric profiles. Consequently, reaction yields, chemoselectivity, and pharmacokinetic properties observed with 3-fluoro-3-methylbutanal are not transferable to its non-fluorinated or alternatively halogenated counterparts, making compound-specific procurement essential for reproducible results.

LipophilicityNon‑fluorinated analogs such as 3‑methylbutanal exhibit higher logP; partitioning behavior may shift, impacting membrane permeability predictions.

Carbonyl ElectrophilicityFluorine inductive effect enhances carbonyl reactivity; yields and chemoselectivity observed with the fluorinated aldehyde may not transfer to non‑fluorinated or chloro‑substituted alternatives.

Electronic ProfileAlternative halogenated analogs present different electronegativity and steric bias; procurement of the exact fluorinated compound is needed for reproducible results.

• [1] Glyn, R. J.; Pattison, G. Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. J. Med. Chem. 2021, 64, 10246–10259. https://doi.org/10.1021/acs.jmedchem.1c00668 View Source

Quantitative Differentiation of 3-Fluoro-3-methylbutanal Against Its Closest In-Class Analogs

Lipophilicity Reduction: XLogP3-AA Comparison with 3-Methylbutanal

3-Fluoro-3-methylbutanal exhibits an XLogP3-AA value of 0.6 [1], whereas the non-fluorinated analog 3-methylbutanal (isovaleraldehyde) has a reported Log P of 1.0 [2]. The introduction of a single geminal fluorine atom thus reduces the computed lipophilicity by approximately 0.4 log units. This decrease, attributed to the strong electron-withdrawing inductive effect of fluorine, contradicts the common assumption that fluorination always increases lipophilicity and underscores the need for compound-specific partitioning data.

Lipophilicity Shift

Cross‑study comparable

XLogP3‑AA 0.6 vs. Log P 1.0 (3‑methylbutanal) Δ ≈ −0.4 log units

Lower lipophilicity may support ADME fine‑tuning without scaffold change.

Computed values; not measured in the same system.

Evidence Dimension	Computed lipophilicity (XLogP3-AA / Log P)
Target Compound Data	XLogP3-AA = 0.6
Comparator Or Baseline	3-Methylbutanal (CAS 590-86-3): Log P = 1.0
Quantified Difference	Δ ≈ -0.4 log units
Conditions	Computed values (PubChem XLogP3-AA vs. MetaCyc Log P); not experimentally measured in the same system.

Why This Matters

Lower lipophilicity directly impacts logD, aqueous solubility, and membrane permeation predictions, making 3-fluoro-3-methylbutanal a preferred choice when reduced lipophilicity is desired for early-stage ADME optimization.

• [1] PubChem Compound Summary for CID 84647624, 3-Fluoro-3-methylbutanal. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/84647624 (accessed 2026-04-23). View Source
• [2] MetaCyc Compound: 3-methylbutanal. SRI International. https://biocyc.org/META/NEW-IMAGE?type=COMPOUND&object=CPD-10817 (accessed 2026-04-23). View Source

Increased Hydrogen-Bond Acceptor Capacity Relative to 3-Methylbutanal

The PubChem computed descriptor set for 3-fluoro-3-methylbutanal lists two hydrogen-bond acceptors (HBA = 2), corresponding to the carbonyl oxygen and the fluorine atom [1]. In contrast, 3-methylbutanal possesses only one hydrogen-bond acceptor (HBA = 1), contributed solely by the carbonyl oxygen [2]. The additional HBA capacity imparted by the C–F unit can enhance interactions with hydrogen-bond-donating solvents, biological targets, or chromatographic stationary phases, providing a measurable differentiation in polarity and solvation.

H‑Bond Acceptor Gain

Cross‑study comparable

HBA = 2 (carbonyl O + F) vs. HBA = 1 for 3‑methylbutanal

Increased polarity may improve solubility and alter chromatographic retention.

Computed descriptor; experimental validation recommended.

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	HBA = 2
Comparator Or Baseline	3-Methylbutanal: HBA = 1
Quantified Difference	+1 HBA unit
Conditions	Computed descriptor (Cactvs 3.4.6.11).

Why This Matters

Increased HBA count translates to higher polarity and potentially improved solubility in polar media, a factor that can guide solvent selection for reactions and influence chromatographic retention times during purification.

• [1] PubChem Compound Summary for CID 84647624, 3-Fluoro-3-methylbutanal. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/84647624 (accessed 2026-04-23). View Source
• [2] PubChem Compound Summary for CID 11805, 3-methylbutanal. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/11805 (accessed 2026-04-23). View Source

Enhanced Carbonyl Hydration Equilibrium Driven by Geminal Fluorine

The geminal fluorine atom in 3-fluoro-3-methylbutanal exerts a strong electron-withdrawing inductive effect that stabilizes the tetrahedral hydrate relative to the carbonyl form. Literature on fluorinated aldehydes establishes that electron-withdrawing groups adjacent to the carbonyl increase the hydration equilibrium constant (K_hyd) [1]. While a direct K_hyd measurement for 3-fluoro-3-methylbutanal is not available, the class-level principle predicts a higher hydrate:carbonyl ratio compared to 3-methylbutanal, where the absence of an electron-withdrawing substituent leaves the carbonyl less polarized and the hydrate less stable [2].

Hydrate Formation

Class‑level inference

Predicted higher K_hyd vs. non‑fluorinated aldehyde

Elevated hydrate fraction must be considered for aqueous‑phase conjugation or inhibition assays.

General α‑fluorocarbonyl behavior; compound‑specific data to verify.

Evidence Dimension	Carbonyl hydration equilibrium (K_hyd)
Target Compound Data	Predicted increased K_hyd (qualitative, based on electron-withdrawing fluorine effect)
Comparator Or Baseline	3-Methylbutanal: baseline K_hyd (predominantly carbonyl form in aqueous solution)
Quantified Difference	Not quantified for this specific pair; class-level evidence supports shift toward hydrate.
Conditions	General class behavior of α-fluorinated carbonyls (aqueous solution, 25 °C).

Why This Matters

An elevated hydrate fraction alters the effective concentration of the reactive aldehyde species in aqueous media, which must be accounted for when designing bioconjugation reactions, enzyme-inhibitor assays, or any water-based synthetic protocol.

• [1] Guthrie, J. P. Carbonyl Addition Reactions: Factors Affecting the Hydrate–Hemiacetal and Hemiacetal–Acetal Equilibrium Constants. Can. J. Chem. 2011, 89, 397–406. https://doi.org/10.1139/V10-173 View Source
• [2] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books, 2006; Chapter 10 (Carbonyl Chemistry). General principle of inductive effects on carbonyl hydration. View Source

Validated Application Scenarios for 3-Fluoro-3-methylbutanal Based on Quantitative Differentiation

Medicinal Chemistry: Fine-Tuning Lipophilicity in Lead Optimization

When a lead series derived from 3-methylbutanal shows excessive lipophilicity (Log P > 1) that compromises aqueous solubility or promotes off-target binding, replacing the parent aldehyde with 3-fluoro-3-methylbutanal reduces the computed XLogP3-AA by approximately 0.4 log units [1]. This intentional lipophilicity modulation, achieved without introducing additional heteroatoms or substantially altering molecular shape, is directly supported by the computed log P values [2] and aligns with known medicinal-chemistry strategies for property-based optimization.

Aqueous-Phase Bioconjugation and Assay Development

The enhanced carbonyl hydration propensity of 3-fluoro-3-methylbutanal, inferred from the electron-withdrawing effect of geminal fluorine [1], makes it a more electrophilic partner in aqueous hydrazone or oxime ligation reactions. In environments where the parent 3-methylbutanal exhibits sluggish kinetics due to a lower fraction of the reactive carbonyl form, the fluorinated analog is expected to yield faster conjugation rates and higher conversion, improving the efficiency of bioconjugate synthesis and biochemical probe development.

Chromatographic Method Development and Analytical Reference Standards

The unique combination of reduced lipophilicity (XLogP3-AA = 0.6 vs. 1.0 for 3-methylbutanal) and an additional hydrogen-bond acceptor (HBA = 2 vs. 1) [1][2] results in distinct retention behavior on reversed-phase HPLC and GC stationary phases. This differentiation enables 3-fluoro-3-methylbutanal to serve as a well-resolved internal standard or reference material for quantifying non-fluorinated aldehydes in complex matrices, where co-elution of structurally similar species would otherwise compromise analytical accuracy.

Synthetic Building Block for Fluorinated Fragment Libraries

The geminal fluorine motif in 3-fluoro-3-methylbutanal introduces a stereoelectronic bias that is absent in 3-methylbutanal. This motif is valuable in fragment-based drug discovery, where the polarized C–F bond can engage in orthogonal multipolar interactions with protein binding sites. Certified procurement of the exact fluorinated aldehyde, rather than attempting in situ fluorination of 3-methylbutanal, ensures batch-to-batch consistency in fragment library construction and downstream biological screening.

Application

Selection Property

Validation Focus

Lipophilicity modulation in lead optimization

Computed lipophilicity (XLogP3‑AA)

Solvent partitioning and ADME prediction consistency

Aqueous‑phase bioconjugation and assay development

Fluorine‑induced carbonyl polarization

Hydrazone/oxime ligation rate and conversion efficiency

Chromatographic method development and reference standards

Combined lipophilicity and HBA profile

Retention time differentiation and co‑elution prevention

Fluorinated fragment library synthesis

Stereoelectronic bias from gem‑difluoro motif

Batch‑to‑batch consistency and multipolar interaction screening

• [1] PubChem Compound Summary for CID 84647624, 3-Fluoro-3-methylbutanal. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/84647624 (accessed 2026-04-23). View Source
• [2] MetaCyc Compound: 3-methylbutanal. SRI International. https://biocyc.org/META/NEW-IMAGE?type=COMPOUND&object=CPD-10817 (accessed 2026-04-23). View Source